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Technical Profile of Bederocin

Bederocin (also known as REP-8839) is a synthetic antibacterial agent. Its core mechanism of action is the

potent inhibition of the bacterial enzyme methionyl-tRNA synthetase (MetRS), which is essential for

protein synthesis [1] [2].

Molecular and Bioactive Properties

Property Specification

CAS Number 757942-43-1 [1]

Molecular Formula C({20})H({21})BrFN(_{3})OS [1]

Molecular Weight 450.37 g/mol [1]

Primary Target Methionyl-tRNA synthetase (MetRS) [1] [2]

Potency (K(_i)) 0.01 µM (10 pM) for Staphylococcus aureus MetRS [1] [2]

Selectivity No detectable inhibition of human cytoplasmic MetRS [2]

Antibacterial
Spectrum

Clinical isolates of Staphylococcus aureus, Streptococcus pyogenes, and other
Gram-positive bacteria [1]
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Streptococcus pyogenes and Its Bacteriocin Systems

While Bederocin inhibits protein synthesis, S. pyogenes itself produces a variety of bacteriocins

(antimicrobial peptides) to gain a competitive advantage during colonization [3]. Understanding these natural

systems provides context for the organism's biology.

The table below summarizes the key bacteriocins produced by S. pyogenes and their regulated mechanisms.

Bacteriocin Class Regulation System Key Features

Streptococcin A-
FF22/A-M49 [3]

I Two-component system [3] Gene cluster may be part of a mobile

genetic element [3].

Streptin [3] I Two-component system [3] The srt locus is present in 67% of

strains, but only 17% show active
expression [3].

Salivaricin A [3] I Two-component system [3] Found in 86% of 144 tested strains [3].

SpbMN, Blp1, Blp2
[3]

II Streptococcal invasion

locus (Sil) QS system [3]

Only about 16% of strains contain a

functional sil locus [3].

Streptococcin A-M57
[3]

III Not Determined (N.D.) [3] Associated with M-type 57 isolates;

plasmid-encoded [3].

The regulation of these bacteriocins primarily occurs through two main types of quorum-sensing pathways,

which are illustrated below.
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Two quorum-sensing pathways regulate bacteriocin production in S. pyogenes. Class I systems often use the

bacteriocin itself as an autoinducer, while Class II systems rely on a separate peptide pheromone.

Research and Methodological Considerations
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Given the lack of direct protocols for Bederocin on S. pyogenes, the following points can guide experimental

design.

Antibacterial Susceptibility Testing: To evaluate Bederocin's efficacy against S. pyogenes,
standard protocols like the broth microdilution method (as per CLSI guidelines M07-A10) can be

employed to determine the Minimum Inhibitory Concentration (MIC).
Molecular Target Confirmation: The high potency and selectivity of Bederocin suggest its primary

target in S. pyogenes is also MetRS. You could confirm this by:
Enzyme Inhibition Assays: Purifying S. pyogenes MetRS and measuring inhibition of

aminoacylation activity in the presence of Bederocin [2].
Resistance Mutagenesis: Isolating spontaneous Bederocin-resistant mutants and

sequencing the metRS gene to identify resistance-conferring mutations.
Exploiting Natural Competition: Research into S. pyogenes's own bacteriocins, like dysgalacticin

which targets closely related strains, highlights the potential for targeting narrow-spectrum
antibacterial strategies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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